Cas no 88678-31-3 (Liranaftate)

Liranaftate (piriterate) is a squalene epoxidase inhibitor with antifungal activity Liranaftate can be used to study dermatophytes Liranaftate can also inhibit IL-8 production and experimental inflammation promoted by fungal elements
Liranaftate structure
Liranaftate structure
Liranaftate
88678-31-3
C18H20N2O2S
328.428603172302
MFCD00865576
61192
354335085

Liranaftate Properties

Names and Identifiers

    • Liranaftate
    • carbamothioicacid,(6-methoxy-2-pyridinyl)methyl-,o-(5,6,7,8-tetrahydro-2-na
    • LIRANAFATE
    • M-732
    • (6-METHOXY-2-PYRIDINYL)-METHYLCARBAMOTHIOIC ACID O-(5,6,7,8-TETRAHYDRO-2-NAPHTHALENYL) ESTER
    • PIRITETRATE
    • ZEFNART
    • Carbamothioic acid, N-(6-methoxy-2-pyridinyl)-N-methyl-, O-(5,6,7,8-tetrahydro-2-naphthalenyl) ester
    • O-(5,6,7,8-tetrahydronaphthalen-2-yl) N-(6-methoxypyridin-2-yl)-N-methylcarbamothioate
    • Liranaftato
    • Liranaftatum
    • (6-Methoxypyridin-2-yl)(methyl)carbamothioic Acid O-(5,6,7,8-Tetrahydronaphthalen-2-yl) Ester
    • O-(5,6,7,8-Tetrahydronaphthalen-2-yl) (6-Methoxypyridin-2-yl)(methyl)carbamothioate
    • Carbamothioicacid, (6-methoxy-2-pyridinyl)methyl-, O-(5,6,7,8-tetrahydro-2-naphthalenyl)ester (9CI)
    • M 732
    • O-(5,6,7,8-Tetrahydro-2-naphthyl)N-(6-methoxy-2-pyridyl)-N-methylthiocarbamate
    • O-5,6,7,8-Tetrahydro-2-naphthyl6-methoxy-2-pyridyl(methyl)thiocarbamate
    • Liranaftate [INN]
    • Liranaftatum [INN-Latin]
    • Liranaftato [INN-Spanish]
    • VPHPQNGOVQYUMG-UHFFFAOYSA-N
    • 5253IGO5X3
    • O-(5,6,7,8,-Tetrahydro-2-naphthyl) 6-methoxy-N-methylthio-2-pyridinecarbamate
    • DSSTox_CID_26470
    • DSSTox_RID_81642
    • DSSTox_GSID
    • Carbamothioic acid, (6-methoxy-2-pyridinyl)methyl-, O-(5,6,7,8-tetrahydro-2-naphthalenyl) ester (9CI)
    • O-(5,6,7,8-Tetrahydro-2-naphthyl) N-(6-methoxy-2-pyridyl)-N-methylthiocarbamate
    • O-5,6,7,8-Tetrahydro-2-naphthyl 6-methoxy-2-pyridyl(methyl)thiocarbamate
    • Carbamothioic acid, (6-methoxy-2-pyridinyl)methyl-, O-(5,6,7,8-tetrahydro-2-naphthalenyl) ester
    • L0301
    • BCP11494
    • s1997
    • Liranaftate (JAN/INN)
    • O-5,6,7,8-tetrahydronaphthalen-2-yl 6-methoxypyridin-2-yl(methyl)carbamothioate
    • CHEBI:31775
    • M-732; Piritetrate
    • AKOS015852015
    • AB01566849_01
    • (6-METHOXY-2-PYRIDINYL)-METHYLCARBAMOTHIOIC ACID
    • SCHEMBL180466
    • 88678-31-3
    • Q27167100
    • DTXSID6046470
    • UNII-5253IGO5X3
    • O-(5,6,7,8-Tetrahydronaphthalen-2-yl) (6-methoxypyridin-2-yl)methylthiocarbamate
    • ULC
    • Tox21_112223_1
    • NCGC00164601-01
    • NCGC00164601-03
    • LIRANAFTATE [WHO-DD]
    • CHEMBL1591365
    • DTXCID4026470
    • BRD-K35775715-001-03-1
    • NCGC00164601-02
    • CCG-220727
    • Piritetate
    • ~{O}-(5,6,7,8-tetrahydronaphthalen-2-yl) ~{N}-(6-methoxypyridin-2-yl)-~{N}-methyl-carbamothioate
    • LIRANAFTATE [JAN]
    • CAS-88678-31-3
    • AB07498
    • AC-3400
    • SMR002204143
    • (6-Methoxy-2-pyridinyl)-methylcarbamothioic Acid; O-(5,6,7,8-Tetrahydro-2-naphthyl) N-(6-Methoxy-2-pyridyl)-N-methylthiocarbamate; Piritetrate, M-732, Zefnart; O-(5,6,7,8-Tetrahydro-2-naphthalenyl) Ester;
    • Zefnart (TN)
    • Tox21 112223
    • MLS006011138
    • GLXC-25562
    • D01550
    • HY-B0348
    • MFCD00865576
    • AS-56279
    • SR-01000872646-1
    • HMS3714A16
    • Tox21_112223
    • O-tetralin-6-yl N-(6-methoxy-2-pyridyl)-N-methyl-carbamothioate
    • SR-01000872646
    • LIRANAFTATE [MART.]
    • LIRANAFTATE [MI]
    • NS00126071
    • Piritetrate;M-732
    • +Expand
    • MFCD00865576
    • VPHPQNGOVQYUMG-UHFFFAOYSA-N
    • 1S/C18H20N2O2S/c1-20(16-8-5-9-17(19-16)21-2)18(23)22-15-11-10-13-6-3-4-7-14(13)12-15/h5,8-12H,3-4,6-7H2,1-2H3
    • S=C(N(C)C1C=CC=C(OC)N=1)OC1C=C2CCCCC2=CC=1

Computed Properties

  • 328.12500
  • 0
  • 4
  • 4
  • 328.124549
  • 23
  • 407
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4.9
  • nothing
  • 0
  • 66.7

Experimental Properties

  • 3.76910
  • 66.68000
  • 5515
  • 1.641
  • 462.5°C at 760 mmHg
  • 97.0 to 101.0 deg-C
  • 233.5°C
  • White to yellowish crystalline powder.
  • It is soluble in acetone and chloroform, slightly soluble in methanol and ethanol, and almost insoluble in water.
  • 1.24

Liranaftate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0047X8-50mg
Liranaftate
88678-31-3 98%
50mg
$4.00 2024-04-20
A2B Chem LLC
AB96092-50mg
Liranaftate
88678-31-3 98%
50mg
$4.00 2024-04-19
Aaron
AR00485K-1g
Liranaftate
88678-31-3 98%
1g
$10.00 2024-07-18
abcr
AB491692-1g
Liranaftate; .
88678-31-3
1g
€83.40
Ambeed
A131556-50mg
O-(5,6,7,8-Tetrahydronaphthalen-2-yl) (6-methoxypyridin-2-yl)(methyl)carbamothioate
88678-31-3 98%
50mg
$5.0 2024-05-30
Biosynth
FL24906-25 mg
Liranaftate
88678-31-3
25mg
$114.35
Chemenu
CM255577-100mg
O-(5,6,7,8-Tetrahydronaphthalen-2-yl) (6-methoxypyridin-2-yl)(methyl)carbamothioate
88678-31-3 98%
100mg
$179 2021-08-04
ChemScence
CS-2394-10mg
Liranaftate
88678-31-3 99.40%
10mg
$96.0 2022-04-26
DC Chemicals
DCAPI1583-100 mg
liranaftate
88678-31-3 >99%
100mg
$200.0 2022-02-28
eNovation Chemicals LLC
D491449-50mg
Liranaftate
88678-31-3 98%
50mg
$390 2022-09-04

Liranaftate Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: 1-Butyl-3-methylimidazolium tetrafluoroborate ;  cooled; 20 min, cooled
Reference
The green synthesis of liranaftate in ionic liquids
Bing, Liu, Journal of Chemical and Pharmaceutical Research, 2013, 5(11), 219-222

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Isopropanol ,  Water
Reference
Method for producing O-5,6,7,8-tetrahydro-2-naphthyl 6-methoxy-2-pyridyl(methyl)thiocarbamate
, Japan, , ,

Liranaftate Raw materials

Liranaftate Preparation Products

Liranaftate Suppliers

widely chemical reagent
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ZHAO FANG
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CHEN XIAN SHENG
15550407051
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Hubei Xingcheng Biotechnology Co., Ltd
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MAO QUAN
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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TANG SI LEI
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